2-(8-(2,4-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide
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Description
2-(8-(2,4-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide is a useful research compound. Its molecular formula is C19H20N6O5 and its molecular weight is 412.406. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactivity
Research on compounds similar to 2-(8-(2,4-dimethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide often focuses on their synthesis and chemical properties. For instance, studies have investigated the formation and reactivity of fluorescent N-/purin-6-yl/pyridinium salts, which are side products in oligonucleotide synthesis involving hypoxanthine residues. Such compounds demonstrate high reactivity towards various reagents used in oligonucleotide chemistry, potentially leading to point mutations in synthesized oligomers (Adamiak, Biała, & Skalski, 1985).
Anticancer Research
Derivatives of imidazole and purine, which share structural similarities with the compound , have been synthesized and tested for their anticancer activities. For example, 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives showed reasonable anticancer activity against various human tumor cell lines, particularly melanoma-type cell lines (Duran & Demirayak, 2012).
Catalysis and Material Science
Compounds with imidazole-based structures are also explored in the context of catalysis and material science. For instance, manganese(II) complexes of imidazole-based acetamide have been studied as catalysts for alkene epoxidation with H2O2, showing the potential of such compounds in facilitating chemical reactions (Serafimidou, Stamatis, & Louloudi, 2008).
Analytical and Biological Studies
The research also extends to analytical and biological studies, where compounds similar to this compound are used as probes or tools for understanding biological processes. For instance, novel mercapto xanthine derivatives have been synthesized and evaluated for their antitumor activity on breast and leukemic cancer cell lines, demonstrating the diverse biological applications of such compounds (Sultani et al., 2017).
Properties
IUPAC Name |
2-[6-(2,4-dimethoxyphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6O5/c1-10-8-23-15-16(22(2)19(28)24(17(15)27)9-14(20)26)21-18(23)25(10)12-6-5-11(29-3)7-13(12)30-4/h5-8H,9H2,1-4H3,(H2,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUWGZFORQJSBOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C3=C(N=C2N1C4=C(C=C(C=C4)OC)OC)N(C(=O)N(C3=O)CC(=O)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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